Cas no 2150353-70-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid
• CAS No: 2150353-70-9
• MF: C₂₃H₂₅NO₄S
• MW: 411.513905286789
• CID: 6286323
• PubChem ID: 165992450
• Update Time: 2025-05-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid
• 2150353-70-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(thian-3-yl)propanoic acid
• EN300-1285497

• Inchi： 1S/C23H25NO4S/c25-22(26)12-21(15-6-5-11-29-14-15)24-23(27)28-13-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,15,20-21H,5-6,11-14H2,(H,24,27)(H,25,26)
• InChI Key： AHYNQLOAUZRDIL-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 411.15042945g/mol
• Monoisotopic Mass: 411.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 101Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic Acid (CAS No. 2150353-70-9)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2150353-70-9, represents a convergence of advanced synthetic methodologies and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a fluorenylmethoxycarbonyl moiety and a thiazole ring, which contribute to its unique chemical properties and biological activities.

The fluorenylmethoxycarbonyl group is a well-known protecting group in peptide synthesis, widely recognized for its stability under various chemical conditions. This feature makes the compound particularly valuable in the development of peptide-based therapeutics, where protection-deprotection strategies are crucial for achieving high yields and purity. The presence of this group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid suggests its potential utility in the synthesis of complex peptide analogs and peptidomimetics.

Complementing the protecting group is the thiazole ring, a heterocyclic structure that is prevalent in numerous bioactive natural products and pharmaceuticals. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazole ring into the molecular framework of this compound may endow it with similar or even enhanced biological functions, making it a promising candidate for further investigation.

The overall structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid also features an amino acid-like backbone, which could facilitate its interaction with biological targets such as enzymes and receptors. This structural motif is particularly relevant in the context of drug design, where mimicking natural amino acids can lead to the development of highly specific and effective therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in identifying potential binding sites and interaction patterns for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid. Preliminary simulations suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in cancer progression. Such findings align with the growing interest in developing small-molecule inhibitors as part of combinatorial cancer therapy strategies.

The synthesis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-yl)propanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the introduction of the fluorenylmethoxycarbonyl group via carbodiimide coupling reactions, followed by functionalization of the thiazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These methodologies highlight the compound's synthetic challenge but also underscore its potential as a building block for more complex molecular architectures.

In vitro studies have begun to explore the pharmacological profile of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(thian-3-y l)propanoic acid. Initial experiments indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an antineoplastic agent. Additionally, preliminary toxicity assessments have shown that it is well-tolerated at low concentrations, indicating a favorable safety profile. These early findings are encouraging and warrant further investigation into its therapeutic potential.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms in molecules often enhances their metabolic stability, bioavailability, and binding affinity to biological targets. In 3-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)-3-(thian -3 -yl)propanoic acid, the fluororene moiety not only serves as a protecting group but also introduces fluorine atoms that could contribute to these desirable pharmacokinetic properties.

The thiazole ring itself is known to participate in various non-covalent interactions with biological targets, including hydrogen bonding and hydrophobic interactions. These interactions are critical for achieving high affinity and specificity in drug design. By combining the fluorenylmethoxycarbonyl group with a thiazole ring on an amino acid-like backbone, researchers have created a molecule that is well-positioned to interact with multiple targets simultaneously.

The growing interest in targeted therapy has spurred research into small molecules that can modulate specific biological pathways involved in disease progression. 3-{(9H-fluorene -9 -yl)methoxycarbonyl}amino)-3-(thian -3 -yl)propanoic acid represents an example of how structural diversification can lead to novel therapeutic agents with unique mechanisms of action.

In conclusion, 3-{(9H-fluorene -9 -yl)methoxycarbonyl}amino)-3-(thian -3 -yl)propanoic acid (CAS No. 2150353 -70 -9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with preliminary evidence of biological activity, make it an intriguing candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing complex diseases.